Cas no 1115303-12-2 (N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1115303-12-2
• MF: C₂₆H₂₄N₄O₂S
• MW: 456.559364318848
• CID: 5388347
• Update Time: 2025-11-01

N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C26H24N4O2S/c1-19-8-5-6-13-23(19)29-24(31)18-33-26-27-14-15-30(26)22-12-7-11-21(16-22)25(32)28-17-20-9-3-2-4-10-20/h2-16H,17-18H2,1H3,(H,28,32)(H,29,31)
• InChI Key： UICGUXFCZMNNLW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=CC=C3C)=O)=NC=C2)=C1

Additional information on N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

Professional Introduction to N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1115303-12-2)

N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1115303-12-2, represents a complex molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular architecture of N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide is characterized by the presence of multiple heterocyclic and aromatic rings, which contribute to its unique chemical properties. Specifically, the compound features a benzamide core substituted with a 1H-imidazole ring, further modified by a methylsulfanyl group and a carbamoyl moiety attached to a 2-methylphenyl group. This intricate structure suggests potential interactions with biological targets, making it an attractive subject for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the benzamide and imidazole moieties in N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide aligns with the ongoing research efforts aimed at identifying molecules with therapeutic potential. For instance, benzamides are well-known for their role as pharmacophores in several FDA-approved drugs, while imidazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological processes. The carbamoyl and methylsulfanyl groups introduce specific chemical functionalities that can influence the compound's binding affinity and selectivity. This makes N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide a valuable scaffold for designing molecules that can target specific disease pathways with high precision.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide might interact with biological targets such as kinases, proteases, and ion channels. These computational studies have been instrumental in guiding experimental efforts aimed at optimizing the compound's pharmacological properties.

The synthesis of N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide presents significant challenges due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as multi-step organic synthesis, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to build the necessary molecular framework. Additionally, advances in solid-phase synthesis have allowed for the rapid assembly of complex molecules on resin supports, facilitating high-throughput screening efforts.

In terms of biological activity, preliminary studies suggest that N-benzyl-3-[2-({[(2-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide may exhibit potent effects on certain disease-related pathways. For example, its structural features are reminiscent of known bioactive molecules that have shown efficacy in treating conditions such as cancer, inflammation, and neurodegenerative disorders. While more extensive research is needed to fully elucidate its pharmacological profile, these initial findings are encouraging and warrant further investigation.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like N-benzyl-3-[2-{[(2-methylphenyl)carbamoyl]methyl}sulfanyl]-1H-imidazol-l-yll benzamide (CAS No. 111530312) exemplifies this collaborative approach. By integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

The future prospects for this compound are promising, particularly as new technologies continue to emerge in drug discovery and development. Techniques such as artificial intelligence-driven drug design and high-resolution structural biology are expected to provide deeper insights into the mechanisms of action of such molecules. These advancements will likely inform the design of next-generation therapeutics based on scaffolds like N-benzyl-l[^...